Cas no 110698-97-0 (1H-Pyrrole-3-carboxaldehyde, 2,5-diphenyl-)

• Product Name: 1H-Pyrrole-3-carboxaldehyde, 2,5-diphenyl-
• CAS No: 110698-97-0
• MF: C₁₇H₁₃NO
• MW: 247.291224241257
• CID: 1194885
• PubChem ID: 619021
• Update Time: 2025-04-20

1H-Pyrrole-3-carboxaldehyde, 2,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxaldehyde, 2,5-diphenyl-
• 2,5-diphenyl-1H-pyrrole-3-carbaldehyde
• STK279980
• CHEMBL1447325
• AKOS005426654
• MLS001001269
• Pyrrole-3-carboxaldehyde, 2,5-diphenyl-
• 2,5-Diphenyl-1H-pyrrole-3-carbaldehyde #
• 110698-97-0
• AJ-292/09143001
• HMS2818I15
• IWYHVTRFSJPFOF-UHFFFAOYSA-N
• 2,5-diphenyl-3-formylpyrrole
• DTXSID60347206
• starbld0043113
• SCHEMBL15572536
• SMR000496910

• Inchi： 1S/C17H13NO/c19-12-15-11-16(13-7-3-1-4-8-13)18-17(15)14-9-5-2-6-10-14/h1-12,18H
• InChI Key： IWYHVTRFSJPFOF-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C2C=CC=CC=2)NC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 247.09979
• Monoisotopic Mass: 247.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86